Cas no 782493-75-8 (1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-)
782493-75-8 structure
Product Name:1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-
CAS No:782493-75-8
MF:C8H15NO2
MW:157.210202455521
CID:554034
PubChem ID:45090254
Update Time:2025-04-19
1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-
- 1H-Azepine-4-carboxylicacid,hexahydro-,methylester,(4S)-(9CI)
- 782493-75-8
- SCHEMBL13406359
- (S)-Methyl azepane-4-carboxylate
- Methyl (4S)-azepane-4-carboxylate
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- Inchi: 1S/C8H15NO2/c1-11-8(10)7-3-2-5-9-6-4-7/h7,9H,2-6H2,1H3/t7-/m0/s1
- InChI Key: BFCUJOACQSXTBK-ZETCQYMHSA-N
- SMILES: O(C)C([C@@H]1CCNCCC1)=O
Computed Properties
- Exact Mass: 157.11
- Monoisotopic Mass: 157.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3A^2
- XLogP3: 0.5
1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)- Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
782493-75-8 (1H-Azepine-4-carboxylicacid, hexahydro-, methyl ester, (4S)-) Related Products
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